4-O-alpha-D-Galactopyranuronosyl-D-galacturonic acid
4-O-alpha-D-Galactopyranuronosyl-D-galacturonic acid
4-O-alpha-D-Galactopyranuronosyl-D-galacturonic acid, also known as digalacturonic acid or sodium digalacturonate, belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. 4-O-alpha-D-Galactopyranuronosyl-D-galacturonic acid is soluble (in water) and a moderately acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
5894-59-7
VCID:
VC0044643
InChI:
InChI=1S/C12H18O13/c13-1-2(14)7(9(18)19)25-12(5(1)17)24-6-3(15)4(16)11(22)23-8(6)10(20)21/h1-8,11-17,22H,(H,18,19)(H,20,21)
SMILES:
C1(C(C(OC(C1O)OC2C(C(C(OC2C(=O)O)O)O)O)C(=O)O)O)O
Molecular Formula:
C12H18O13
Molecular Weight:
370.26 g/mol
4-O-alpha-D-Galactopyranuronosyl-D-galacturonic acid
CAS No.: 5894-59-7
Reference Standards
VCID: VC0044643
Molecular Formula: C12H18O13
Molecular Weight: 370.26 g/mol
CAS No. | 5894-59-7 |
---|---|
Product Name | 4-O-alpha-D-Galactopyranuronosyl-D-galacturonic acid |
Molecular Formula | C12H18O13 |
Molecular Weight | 370.26 g/mol |
IUPAC Name | 6-(2-carboxy-4,5,6-trihydroxyoxan-3-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C12H18O13/c13-1-2(14)7(9(18)19)25-12(5(1)17)24-6-3(15)4(16)11(22)23-8(6)10(20)21/h1-8,11-17,22H,(H,18,19)(H,20,21) |
Standard InChIKey | IGSYEZFZPOZFNC-LKIWRGPLSA-N |
Isomeric SMILES | [C@@H]1([C@H]([C@H](O[C@@H]([C@@H]1O)O[C@@H]2[C@@H]([C@H](C(O[C@@H]2C(=O)O)O)O)O)C(=O)O)O)O |
SMILES | C1(C(C(OC(C1O)OC2C(C(C(OC2C(=O)O)O)O)O)C(=O)O)O)O |
Canonical SMILES | C1(C(C(OC(C1O)OC2C(C(C(OC2C(=O)O)O)O)O)C(=O)O)O)O |
Description | 4-O-alpha-D-Galactopyranuronosyl-D-galacturonic acid, also known as digalacturonic acid or sodium digalacturonate, belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. 4-O-alpha-D-Galactopyranuronosyl-D-galacturonic acid is soluble (in water) and a moderately acidic compound (based on its pKa). |
Synonyms | digalacturonate digalacturonic acid digalacturonic acid, (D,alpha-D)-isomer O-(alpha-D-galactopyranosyluronic acid)-(1-4)-alpha-D-galactopyranuronic acid sodium digalacturonate |
PubChem Compound | 4532283 |
Last Modified | Nov 11 2021 |
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